Cas no 2228750-06-7 (3-amino-2-(6-methylpyridin-3-yl)propan-1-ol)

• Product Name: 3-amino-2-(6-methylpyridin-3-yl)propan-1-ol
• CAS No: 2228750-06-7
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6300634
• PubChem ID: 165609047
• Update Time: 2025-06-13

3-amino-2-(6-methylpyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(6-methylpyridin-3-yl)propan-1-ol
• 2228750-06-7
• EN300-1758800

• Inchi： 1S/C9H14N2O/c1-7-2-3-8(5-11-7)9(4-10)6-12/h2-3,5,9,12H,4,6,10H2,1H3
• InChI Key： ZZCVHJHSPBLMCH-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=NC(C)=CC=1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-2-(6-methylpyridin-3-yl)propan-1-ol

Introduction to 3-amino-2-(6-methylpyridin-3-yl)propan-1-ol (CAS No. 2228750-06-7)

3-amino-2-(6-methylpyridin-3-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228750-06-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework comprising an amino group, a propanol side chain, and a 6-methylpyridine moiety, has garnered attention due to its potential applications in drug discovery and development. The presence of both polar and aromatic functional groups makes it a versatile candidate for further chemical modifications and biological evaluations.

The compound’s structural composition includes a primary amine (-NH₂) functionality, which is highly reactive and capable of forming hydrogen bonds, a key consideration in drug design for improving binding affinity to biological targets. Additionally, the propanol side chain (-CH₂CH₂OH) introduces hydrophilicity, enhancing solubility in aqueous environments—a critical factor for formulation development. The core aromatic ring system, specifically 6-methylpyridine, contributes to the compound’s overall stability and electronic properties, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such heterocyclic compounds in the design of novel therapeutic agents. The 6-methylpyridine moiety, in particular, has been extensively studied for its role in modulating enzyme activity and receptor interactions. For instance, derivatives of pyridine-based structures have shown promise in inhibiting kinases and other enzymes implicated in diseases such as cancer and inflammation. This has spurred interest in exploring analogs like 3-amino-2-(6-methylpyridin-3-yl)propan-1-ol as potential lead compounds.

In the context of modern drug discovery, the synthesis of complex molecules like 3-amino-2-(6-methylpyridin-3-yl)propan-1-ol relies on sophisticated organic synthesis techniques. The introduction of the amine group at the 3-position of the propanol chain allows for further derivatization via condensation reactions or coupling strategies, enabling the creation of libraries of analogs for high-throughput screening. Meanwhile, the methylpyridine ring can be modified through functional group interconversions or cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig couplings), expanding its utility in medicinal chemistry.

The pharmacological relevance of this compound is further underscored by its structural similarity to known bioactive molecules. For example, pyridine derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and even neuroprotective properties. While no clinical trials have yet been conducted with 3-amino-2-(6-methylpyridin-3-yl)propan-1-ol, preclinical studies suggest that its dual functionality—combining an amino group with an aromatic system—could confer multiple mechanisms of action. Such features are often desirable in developing drugs that target complex pathologies requiring multifaceted therapeutic approaches.

From a synthetic perspective, the preparation of 3-amino-2-(6-methylpyridin-3-yl)propan-1-ol involves multi-step sequences that showcase modern synthetic methodologies. Key steps may include nucleophilic substitution reactions to introduce the amino group onto the propanol backbone, followed by palladium-catalyzed cross-coupling to attach the 6-methylpyridine moiety. Advances in catalytic systems have enabled more efficient and selective transformations, reducing byproduct formation and improving yields—a critical consideration for industrial-scale production.

The compound’s solubility profile also plays a crucial role in its potential applications. The combination of polar functional groups (amine and hydroxyl) enhances water solubility, facilitating formulation into oral or injectable dosage forms. This is particularly important for drugs intended for systemic delivery, where bioavailability is a key determinant of efficacy. Additionally, spectroscopic studies (NMR, IR) and crystallographic analyses can provide insights into its conformational preferences and intermolecular interactions with other molecules.

Future research directions may focus on exploring derivatives of 3-amino-2-(6-methylpyridin-3-y]propan-l-l ol to optimize pharmacokinetic properties such as bioavailability and metabolic stability. For instance, modifications at the aromatic ring could alter electronic distribution, influencing binding affinity to biological targets. Similarly, variations in the propanol side chain might enhance solubility or reduce toxicity profiles. Such modifications would be guided by structure-based drug design principles derived from computational modeling studies.

The broader significance of this compound lies in its representation of a class of molecules that bridge organic chemistry innovation with therapeutic applications. As drug discovery continues to evolve toward more targeted and personalized medicine, compounds like 3-amino-Z(6-methylpyridin-Z'-yl)propan-l-l ol serve as valuable building blocks for generating novel pharmacophores. Their study not only advances our understanding of molecular interactions but also contributes to the development of next-generation therapeutics addressing unmet medical needs.